Cas no 105985-13-5 (2(1H)-Pyrazinone,1-hydroxy-3-methyl-)

• Product Name: 2(1H)-Pyrazinone,1-hydroxy-3-methyl-
• CAS No: 105985-13-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 126945
• PubChem ID: 21792402
• Update Time: 2025-04-18

2(1H)-Pyrazinone,1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,1-hydroxy-3-methyl-
• 2(1H)-Pyrazinone,1-hydroxy-3-methyl-(9CI)
• 1-HYDROXY-3-METHYLPYRAZIN-2(1H)-ONE
• SCHEMBL16670211
• 105985-13-5
• DTXSID10618135
• 1-HYDROXY-3-METHYLPYRAZIN-2-ONE
• FT-0718675
• DTXCID70568889
• DB-059423

• Inchi： 1S/C5H6N2O2/c1-4-5(8)7(9)3-2-6-4/h2-3,9H,1H3
• InChI Key： NKOVUWPHZIJLRY-UHFFFAOYSA-N
• SMILES： ON1C=CN=C(C)C1=O

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -1

Experimental Properties

• PSA: 52.9
• LogP: -0.21100